
Technical Support Center: 5,5-Dichloro-1,3-
dioxane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,5-Dichloro-1,3-dioxane

Cat. No.: B15462466 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5,5-Dichloro-1,3-dioxane was not readily

available. The information provided below is extrapolated from data on structurally similar

compounds, such as 1,3-dioxane and other chlorinated derivatives. Researchers, scientists,

and drug development professionals should handle this compound with extreme caution and,

whenever possible, consult with a qualified safety professional. The following guidance should

be considered as a preliminary resource.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5,5-Dichloro-1,3-dioxane?

A1: Based on analogous compounds, 5,5-Dichloro-1,3-dioxane is likely to be a flammable

liquid and vapor.[1][2][3] It may also be harmful if swallowed, in contact with skin, or inhaled.[2]

[3][4] Like other dioxane derivatives, it may form explosive peroxides upon storage, especially

when exposed to air and light.[1][3][5] It is also expected to be a skin and eye irritant.[3][4]

Q2: What are the recommended storage conditions for 5,5-Dichloro-1,3-dioxane?

A2: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[1][5] It is advisable to store it under an inert

atmosphere (e.g., nitrogen blanket) and protected from light.[3][6] Given the potential for

peroxide formation, containers should be dated upon opening and tested for peroxides

periodically.[1] Refrigerated storage may be recommended.[6][7]
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: Wear appropriate personal protective equipment, including chemical-resistant gloves,

safety goggles with side-shields or a face shield, and a lab coat.[2][8] Work should be

conducted in a well-ventilated area, preferably under a chemical fume hood.[1][8] If there is a

risk of inhalation, a NIOSH-approved respirator may be necessary.[6][8]

Q4: What should I do in case of a spill?

A4: In the event of a small spill, remove all sources of ignition.[6] Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[3]

Ensure the area is well-ventilated. For larger spills, evacuate the area and follow your

institution's emergency procedures.

Q5: How should 5,5-Dichloro-1,3-dioxane waste be disposed of?

A5: Dispose of contents and container to an approved waste disposal plant.[1][5][8] Do not

allow the chemical to enter drains.[4]
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Issue Possible Cause Recommended Action

Unexpected reaction

byproducts

Peroxide formation in the

stored material.

Before use, test for the

presence of peroxides using

appropriate test strips. If

peroxides are present, consult

with a safety professional for

procedures on how to safely

quench them. Do not distill or

evaporate solutions containing

peroxides.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the compound is

stored in a tightly sealed

container, protected from light

and air, and at the

recommended temperature.

Consider re-purifying the

material if degradation is

suspected.

Material appears discolored or

contains crystals

Potential peroxide formation or

other degradation.

Do not use the material. The

presence of crystals in a liquid

that can form peroxides can be

extremely dangerous.[5]

Consult with a chemical safety

expert for proper handling and

disposal.

Skin or eye irritation after

handling

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Immediately flush the affected

area with plenty of water for at

least 15 minutes.[8] Remove

contaminated clothing. Seek

medical attention. Review and

improve PPE protocols for

future handling.

Quantitative Data Summary
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Quantitative data for 5,5-Dichloro-1,3-dioxane is not readily available. The table below

presents data for the parent compound, 1,3-Dioxane, for reference.

Property Value for 1,3-Dioxane

Molecular Formula C4H8O2

Molecular Weight 88.11 g/mol [9]

Boiling Point 105-106 °C[10]

Melting Point -42 °C[10]

Flash Point 5 °C (41 °F)[3]

Density 1.032 g/mL at 25 °C

Experimental Protocols
Detailed experimental protocols involving 5,5-Dichloro-1,3-dioxane are not publicly available.

Researchers should adapt general protocols for reactions involving similar chlorinated ethers

with careful consideration of the potential hazards.

General Guidance for Use in a Reaction:

Inert Atmosphere: Conduct all reactions under an inert atmosphere (e.g., nitrogen or argon)

to prevent moisture and oxygen from interfering with the reaction and to minimize the risk of

peroxide formation.

Solvent Choice: If used as a solvent, ensure it is dry and free of peroxides.

Temperature Control: Maintain strict control over the reaction temperature, as exothermic

reactions can lead to dangerous pressure buildup.

Quenching: Quench reactions carefully, especially when reactive reagents are used.

Work-up: During the work-up procedure, be aware of the potential for the compound to be

present in both aqueous and organic layers, depending on its solubility.
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Visualizations

Safe Handling Workflow for 5,5-Dichloro-1,3-dioxane
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Caption: A logical workflow for the safe handling of 5,5-Dichloro-1,3-dioxane in a laboratory

setting.
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Click to download full resolution via product page

Caption: A decision tree outlining the key considerations for the safe storage of dioxane

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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